Cas no 330793-45-8 ((4-(Phenylcarbamoyl)phenyl)boronic acid)

• Product Name: (4-(Phenylcarbamoyl)phenyl)boronic acid
• CAS No: 330793-45-8
• MF: C₁₃H₁₂BNO₃
• MW: 241.050283432007
• MDL: MFCD04115683
• CID: 303393
• PubChem ID: 11096747
• Update Time: 2025-06-13

(4-(Phenylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Phenylcarbamoyl)phenyl)boronic acid
• (4-Phenylaminocarbonylphenyl)Boronic Acid
• 4-Phenylcarbamoylbenzeneboronic acid
• 4-(phenylcarbamoyl)phenylboronic acid
• 4-Phenylaminocarbonylphenylboronic acid
• Boronicacid, B-[4-[(phenylamino)carbonyl]phenyl]-
• [4-(phenylcarbamoyl)phenyl]boronic acid
• AB20387
• [4-(anilinocarbonyl)phenyl]boronic acid
• (4-(Phenylcarbamoyl)phenyl)boronicacid
• NCGC00249560-01
• 330793-45-8
• DAUSGSRIYCUJDK-UHFFFAOYSA-N
• [4-[(Phenylamino)carbonyl]phenyl]boronic acid
• (4-PHENYLAMINOCARBONYLPHENYL)BORONICACID
• (4-phenylaminocarbonylphenyl)boronic acid, AldrichCPR
• SCHEMBL387376
• D71350
• {4-[(phenylamino)carbonyl]phenyl}boronic acid
• 4-(Phenylaminocarbonyl)benzeneboronic acid
• FT-0726385
• 4-(anilinocarbonyl)phenylboronic acid
• DTXSID60455113
• AKOS015840718
• MFCD04115683
• N-PHENYL 4-BORONOBENZAMIDE
• AS-55289
• DA-06822

• MDL： MFCD04115683
• Inchi： 1S/C13H12BNO3/c16-13(15-12-4-2-1-3-5-12)10-6-8-11(9-7-10)14(17)18/h1-9,17-18H,(H,15,16)
• InChI Key： DAUSGSRIYCUJDK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.09100
• Monoisotopic Mass: 241.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.281
• Melting Point: 210-216°C
• Refractive Index: 1.623
• PSA: 69.56000
• LogP: 0.69170

(4-(Phenylcarbamoyl)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on (4-(Phenylcarbamoyl)phenyl)boronic acid

Introduction to (4-(Phenylcarbamoyl)phenyl)boronic Acid and Its Significance in Modern Chemical Biology

(4-(Phenylcarbamoyl)phenyl)boronic acid, with the CAS number 330793-45-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its phenylcarbamoyl and boronic acid functional groups, has garnered attention for its versatile applications in drug discovery, materials science, and catalysis. The unique structural and chemical properties of this compound make it a valuable tool for researchers exploring innovative therapeutic strategies and advanced material formulations.

The boronic acid moiety in (4-(Phenylcarbamoyl)phenyl)boronic acid is particularly noteworthy due to its ability to participate in various chemical reactions, including boronate ester formation, which is widely utilized in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the construction of complex molecular architectures essential for the development of novel pharmaceuticals. The presence of the phenylcarbamoyl group further enhances the compound's reactivity and utility, making it a promising candidate for applications in medicinal chemistry.

In recent years, significant advancements have been made in understanding the role of boronic acids in biological systems. Research has highlighted their potential as inhibitors of enzymes and as probes for studying protein-protein interactions. For instance, boronic acid derivatives have been explored as inhibitors of glycosidases, which are enzymes involved in various metabolic pathways. The structural similarity between boronic acids and sugars allows them to bind to glycosidase active sites with high affinity, thereby inhibiting their function. This mechanism has been leveraged in the development of drugs targeting diseases such as cancer and infectious disorders.

The pharmaceutical industry has increasingly recognized the therapeutic potential of (4-(Phenylcarbamoyl)phenyl)boronic acid and its derivatives. Preclinical studies have demonstrated that compounds incorporating this moiety exhibit promising biological activities, including anti-inflammatory, anti-viral, and anti-cancer effects. For example, boronic acid-based inhibitors have shown efficacy in targeting kinases, which are key enzymes involved in cell signaling pathways associated with cancer progression. The ability of (4-(Phenylcarbamoyl)phenyl)boronic acid to modulate these pathways makes it a valuable scaffold for designing next-generation therapeutics.

Beyond pharmaceutical applications, (4-(Phenylcarbamoyl)phenyl)boronic acid finds utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable complexes with metals and other organic molecules makes it an excellent candidate for creating functional materials with tailored properties. These materials can be used in various industries, including electronics, where precise control over molecular interactions is crucial for optimizing performance.

The synthesis of (4-(Phenylcarbamoyl)phenyl)boronic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage transition metal catalysis and green chemistry principles to minimize waste and improve efficiency. These advancements not only enhance the accessibility of the compound but also contribute to sustainable chemical manufacturing practices.

In conclusion, (4-(Phenylcarbamoyl)phenyl)boronic acid (CAS no. 330793-45-8) is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features enable it to participate in diverse chemical reactions, making it a valuable tool for drug discovery and material development. As research continues to uncover new therapeutic possibilities and innovative applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.